Cas no 2171649-45-7 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2,2,4-trimethylpentanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2,2,4-trimethylpentanoic acid
• CAS No: 2171649-45-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6102141
• PubChem ID: 165557824
• Update Time: 2025-10-30

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2,2,4-trimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2,2,4-trimethylpentanoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]-2,2,4-trimethylpentanoic acid
• EN300-1554217
• 2171649-45-7

• Inchi： 1S/C28H34N2O5/c1-6-11-23(25(31)30-24(17(2)3)28(4,5)26(32)33)29-27(34)35-16-22-20-14-9-7-12-18(20)19-13-8-10-15-21(19)22/h6-10,12-15,17,22-24H,1,11,16H2,2-5H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： BKUMUMAXACOTFC-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C(C(C)C)NC(C(CC=C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2,2,4-trimethylpentanoic acid

Recent Advances in the Study of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2,2,4-trimethylpentanoic acid (CAS: 2171649-45-7)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2,2,4-trimethylpentanoic acid (CAS: 2171649-45-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pent-4-enamido moiety, has shown promising potential in peptide synthesis and drug development. Recent studies have focused on its applications in solid-phase peptide synthesis (SPPS), where it serves as a key intermediate for the construction of complex peptide architectures.

One of the most notable advancements in the study of this compound is its role in the synthesis of peptide-based therapeutics. Researchers have demonstrated that the Fmoc-protected amino acid derivative can be efficiently incorporated into peptide chains, enabling the production of highly pure and biologically active peptides. This is particularly relevant for the development of targeted therapies, where precise control over peptide sequence and structure is critical. The compound's stability under standard SPPS conditions and its compatibility with various coupling reagents make it a valuable tool for pharmaceutical chemists.

In addition to its applications in peptide synthesis, recent investigations have explored the potential of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2,2,4-trimethylpentanoic acid as a building block for the design of novel drug candidates. Its unique chemical structure allows for the introduction of diverse functional groups, facilitating the development of compounds with tailored pharmacological properties. For instance, studies have shown that derivatives of this molecule exhibit enhanced binding affinity to specific biological targets, such as G-protein-coupled receptors (GPCRs) and enzyme active sites, making them attractive candidates for drug discovery programs.

Another area of interest is the compound's potential in the field of bioconjugation. Researchers have utilized its reactive pent-4-enamido group to create stable linkages with biomolecules, such as proteins and nucleic acids. This has opened new avenues for the development of bioconjugates with applications in diagnostics, targeted drug delivery, and imaging. The ability to precisely control the conjugation process while maintaining the integrity of the biomolecule is a key advantage of using this compound in bioconjugation strategies.

Despite these promising developments, challenges remain in the large-scale production and purification of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2,2,4-trimethylpentanoic acid. Recent studies have addressed these issues by optimizing synthetic routes and purification protocols, resulting in improved yields and purity. Furthermore, advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have enabled more accurate characterization of the compound and its derivatives, ensuring their suitability for pharmaceutical applications.

In conclusion, the compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2,2,4-trimethylpentanoic acid (CAS: 2171649-45-7) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug discovery, and bioconjugation highlight its potential to contribute to the development of next-generation therapeutics. Ongoing research efforts are expected to further elucidate its mechanistic insights and expand its utility in the field.